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Compound of Interest

(6S)-2,2,6-
Compound Name:

Trimethylmorpholine;hydrochloride
CAS No.: 2375247-63-3

Cat. No.: B2822596

Get Quote

Executive Summary & Structural Significance

(S)-2,2,6-Trimethylmorpholine HCl is a chiral, trisubstituted morpholine derivative characterized
by a gem-dimethyl group at the C2 position and a single methyl group at the C6 position. This
specific substitution pattern imparts unique steric and electronic properties, making it a
"privileged scaffold” in drug discovery.

The presence of the gem-dimethyl group (Thorpe-Ingold effect) restricts conformational
flexibility, potentially enhancing the binding affinity of the parent drug molecule to its target
(e.g., GPCRs, kinases). Furthermore, the (S)-configuration at C6 introduces a defined 3D
vector, critical for enantioselective interactions in biological systems.
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Property Detail

Chemical Name (S)-2,2,6-Trimethylmorpholine Hydrochloride

Note: (R)-isomer is 2375247-54-2; Racemate is
Free Base CAS

113889-14-8
Molecular Formula C7H1sNO[L][2][31[41[5][6][ 7] - HCI
Molecular Weight 129.20 (Free Base) / 165.66 (HCI Salt)
Chiral Center C6 (S-configuration)

gem-Dimethyl (C2), Chiral Methyl (C6),

Key Features )
Secondary Amine

Chemical Structure & Stereochemistry

The structure of (S)-2,2,6-trimethylmorpholine is defined by a six-membered morpholine ring.
The numbering typically starts at the oxygen atom (position 1).

e Position 2 (C2): Substituted with two methyl groups (gem-dimethyl). This creates a
quaternary carbon adjacent to the oxygen, significantly increasing metabolic stability by
blocking oxidative metabolism at this position.

o Position 6 (C6): Substituted with a single methyl group.[8] This is the stereogenic center. In
the (S)-enantiomer, the spatial arrangement of the methyl group is fixed, directing the vector
of the secondary amine (N4) and any attached pharmacophores.

Conformational Analysis

The morpholine ring predominantly adopts a chair conformation.

o C2 Position: The gem-dimethyl group forces one methyl into an axial position and the other
into an equatorial position. This creates significant steric bulk, often locking the ring into a
specific chair conformation to minimize 1,3-diaxial interactions.

e C6 Position: In the (S)-isomer, the C6-methyl group will prefer the equatorial orientation to
minimize steric strain, dictating the overall puckering of the ring.
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Figure 1: Structural features and conformational locking mechanism of (S)-2,2,6-
Trimethylmorpholine.

Synthesis & Manufacturing

Synthesizing the specific (S)-enantiomer requires overcoming the challenge of installing the
gem-dimethyl group while preserving the chirality at C6. Standard cyclization of chiral amino
alcohols is the most robust method.

Stereoselective Hydroalkoxylation Route

A scalable route described by Chan Woo Huh et al. (Tetrahedron Letters, 2018) utilizes a
stereoselective hydroalkoxylation strategy.[9][10][11] This method is preferred for generating
high enantiomeric excess (ee).

Protocol Summary:

» Starting Material: Chiral amino alcohol precursor (derived from (S)-alanine or similar chiral
pool source).

e Functionalization: Introduction of the gem-dimethyl moiety, often via a Grignard addition or
alkylation to a ketone intermediate.

» Cyclization: Acid-catalyzed intramolecular hydroalkoxylation. The stereocenter at C6 (from
the starting material) directs the ring closure.
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o Salt Formation: Treatment with anhydrous HCI in diethyl ether or dioxane to precipitate the
hydrochloride salt.

Experimental Workflow (Step-by-Step):

e Precursor Preparation: React (S)-2-aminopropan-1-ol with 2-bromo-2-methylpropanoate (or
equivalent) to form the acyclic intermediate.

e Reduction: Reduce the amide/ester functionalities to the corresponding alcohol/amine using
LiAlH4 in THF at 0°C - Reflux.

¢ Cyclization (Critical Step):
o Reagent: Trifluoromethanesulfonic acid (TfOH) or H2SOa.
o Conditions: Heat the intermediate in toluene or xylene to induce dehydration/cyclization.

o Mechanism:[1][4][12] The hydroxyl group attacks the tertiary carbocation formed at the
gem-dimethyl site, or via direct displacement.

e Purification:

o

Extract the free base into DCM.

[¢]

Dry over MgSOa4 and concentrate.

[¢]

Dissolve in Et20 and add 2M HCI in ether dropwise.

o

Filter the white precipitate ((S)-2,2,6-Trimethylmorpholine HCI) and dry under vacuum.
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Figure 2: Synthetic pathway for (S)-2,2,6-Trimethylmorpholine HCI emphasizing
stereoretention.

Characterization & Quality Control

Verification of the structure and purity is non-negotiable, particularly distinguishing the (S)-
enantiomer from the (R)-isomer or racemate.

Analytical Parameters
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Technique Expected Signal / Criteria

« C2-Me: Two distinct singlets (approx. 1.1-1.3
ppm) due to axial/equatorial environments.e C6-

1H NMR (400 MHz, D20) Me: Doublet (approx. 1.1 ppm, J = 6 Hz).* Ring
Protons: Complex multiplets for H3, H5, H6 due
to ABX/ABC systems.

Distinct signals for quaternary C2 (~70 ppm),
15C NMR _ g q y C2( ppm)
methine C6, and three methyl carbons.

Required to determine enantiomeric excess
Chiral HPLC (ee).Column: Chiralpak 1A or IC.Mobile Phase:
Hexane/IPA + 0.1% Diethylamine.

Mass Spectrometry [M+H]* = 130.12 (Free Base).

HCI salt typically melts >160°C (decomposition).

Melting Point
[5]

Self-Validating Protocol:

e Check: The H NMR must show non-equivalent methyl groups at C2. If they appear as a
single peak, the ring might be conformationally flipping too fast (unlikely for this salt) or the
structure is incorrect.

e Check: The integration of the C6-methyl doublet must match 3H relative to the single proton
at C6.

Applications in Drug Discovery

The (S)-2,2,6-trimethylmorpholine moiety is a high-value "building block" used to modulate the
physicochemical properties of drug candidates.

Opioid Receptor Modulation

Research by Chan Woo Huh et al. highlights this scaffold's relevance in the synthesis of opioid
antagonists.[10] The 2,2,6-trisubstitution pattern provides a rigid core that fits into the
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hydrophobic pocket of the p-opioid receptor, potentially improving selectivity over other
subtypes (9, K).

Metabolic Stability (Deuterium Surrogate Strategy)

Replacing a standard morpholine ring with 2,2,6-trimethylmorpholine is a medicinal chemistry
strategy to block metabolic "soft spots."

o Mechanism: The gem-dimethyl group at C2 prevents cytochrome P450-mediated oxidation
at the position alpha to the oxygen, a common metabolic clearance pathway for morpholines.

e Result: Increased half-life (

) and oral bioavailability.

YKL-40 Inhibitors & Liver Disease

Recent patent literature (e.g., US20230278996A1) cites 2,2,6-trimethylmorpholine derivatives
as inhibitors of YKL-40, a chitinase-like protein associated with inflammation and fibrosis. The
chiral methyl group likely aids in fitting the specific geometry of the YKL-40 binding cleft.

Handling & Stability

e Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic.[13] It must be stored
in a desiccator or under inert gas (Argon/Nitrogen).

 Solubility: Highly soluble in water, methanol, and DMSO. Sparingly soluble in non-polar
solvents (hexane, ether).

» Stability: Stable at room temperature if kept dry. Avoid strong oxidizing agents.

References

e Huh, C. W,, Bechle, B. M., & Warmus, J. S. (2018).[9][11] Development of a scalable
synthetic route towards a 2,2,6-trisubstituted chiral morpholine via stereoselective
hydroalkoxylation. Tetrahedron Letters, 59(19), 1808-1812.
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« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 39234996, (6R)-2,2,6-trimethylmorpholine.

e BLD Pharm.(R)-2,2,6-Trimethylmorpholine Product Page (CAS 2375247-54-2).

e Google Patents.US20230278996A1 - YkI-40 inhibitors and their therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylmorpholine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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